Cas no 106685-58-9 (2-Naphthalenecarboxylicacid, 6-[3-(1,1-dimethylethyl)-4-methoxyphenyl]-)

• Product Name: 2-Naphthalenecarboxylicacid, 6-[3-(1,1-dimethylethyl)-4-methoxyphenyl]-
• CAS No: 106685-58-9
• MF: C₂₂H₂₂O₃
• MW: 334.408286571503
• CID: 211984
• PubChem ID: 9797765
• Update Time: 2025-04-19

2-Naphthalenecarboxylicacid, 6-[3-(1,1-dimethylethyl)-4-methoxyphenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylicacid, 6-[3-(1,1-dimethylethyl)-4-methoxyphenyl]-
• 6-(3-tert-butyl-4-methoxyphenyl)naphthalene-2-carboxylic acid
• ACMC-20maeg
• AG-D-21281
• CD 417
• CHEBI:344562
• CHEMBL146092
• CTK0I1630
• SureCN980501
• PD081566
• 6-(3-tert-Butyl-4-methoxy-phenyl)-naphthalene-2-carboxylic acid
• 106685-58-9
• SCHEMBL980501
• BDBM50048279
• DTXSID30430896

• Inchi： 1S/C22H22O3/c1-22(2,3)19-13-17(9-10-20(19)25-4)15-5-6-16-12-18(21(23)24)8-7-14(16)11-15/h5-13H,1-4H3,(H,23,24)
• InChI Key： APXNUGHTPSKBAO-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C2C=CC3C=C(C(=O)O)C=CC=3C=2)C=C1C(C)(C)C

Computed Properties

• Exact Mass: 334.15689456g/mol
• Monoisotopic Mass: 334.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 46.5Ų